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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compatibility of Apiezon N, a
high-vacuum grease renowned for its use in cryogenic applications. Understanding the
interaction of Apiezon N with various materials is critical for maintaining the integrity of
experimental setups and ensuring the reliability of research data. This document consolidates
available data on its compatibility with elastomers, solvents, and metals, and outlines general
experimental protocols for chemical resistance testing.

Executive Summary

Apiezon N is a hydrocarbon-based grease known for its excellent performance in low-
temperature and high-vacuum environments.[1][2] Its chemical compatibility is largely dictated
by its non-polar, hydrocarbon nature. Generally, it exhibits good compatibility with a range of
polymers and metals. However, it is incompatible with certain elastomers and is soluble in
various organic solvents. This guide aims to provide a detailed summary of these interactions
to aid in material selection for sensitive research applications.

Chemical Compatibility Data

The following tables summarize the known compatibility of Apiezon N with various materials.
The data is primarily qualitative, based on manufacturer's recommendations and technical data
sheets.[1][2][3] Quantitative data from standardized testing is not readily available in the public
domain.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-interest
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Elastomers and Polymers

The selection of appropriate sealing materials, such as O-rings, is crucial in vacuum systems.

Incompatibility can lead to swelling, degradation of the seal, and contamination of the system.

[4]

Material Compatibility Notes
_ _ A preferred choice for many

Viton™ (FKM) Compatible o
vacuum applications.[1][2][3]
Higher nitrile content is

Nitrile (>30% nitrile content) Compatible recommended for better
resistance.[1][2][3]

Silicone Compatible [4]

Nylon Compatible [1][2]13]

Polyurethane Compatible [1112][3]

Polyethylene Compatible [11[2][3]

Polypropylene Compatible [1112][3]
Due to its hydrocarbon base,

EPDM Not Compatible Apiezon N will cause swelling
and degradation.[2][3]

EPR (Ethylene Propylene ] Similar to EPDM, significant

Not Compatible )

Rubber) swelling can be expected.[2][3]
Prone to degradation upon

Butyl Rubber Not Compatible contact with hydrocarbon
grease.[2][3]

] ) ) Can be softened and degraded
PVC (Polyvinyl Chloride) Seals  Not Compatible

by Apiezon N.[2][3]

Solvents
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Apiezon N's solubility in various solvents is a key consideration for both application and

removal.

Solvent

Compatibility/Solubility

Notes

Aromatic Hydrocarbons

Recommended for cleaning

Soluble and removal of Apiezon N

(Toluene, Xylene) ]

residues.[2]

) Effective for cleaning

Chlorinated Solvents Soluble

purposes.[5]

A more environmentally
Limonene Soluble friendly cleaning solvent

option.[2]

Not effective for cleaning or
Alcohols (Ethanol, IPA) Insoluble

removal.[2]

Not effective for cleaning or
Ketones (Acetone, MEK) Insoluble

removal.[2]

Apiezon N is hydrophobic.[6
Water Insoluble P yerop o]

[7]

Metals

Apiezon N is generally considered non-corrosive and compatible with a wide range of metals.

It is often used to improve thermal contact between metallic surfaces at cryogenic

temperatures.[8][9] It also exhibits a "gettering" action, absorbing greasy and chemical

impurities from metal surfaces.[1][2][10]
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Metal Compatibility Notes
) ) Commonly used in vacuum
Stainless Steel Compatible ) ]
systems with Apiezon N.[5][8]
No known adverse effects.
] ) Used in studies on thermal
Aluminum Compatible ) )
conductance with Apiezon N.
[51[8]
Copper Compatible No known adverse effects.[8]
Brass Compatible No known adverse effects.[8]

Experimental Protocols for Compatibility Testing

While specific, detailed experimental protocols for Apiezon N compatibility are not publicly
available from the manufacturer, standardized methods are widely used in the industry to
evaluate the chemical resistance of materials. These can be adapted to test the compatibility of
Apiezon N with specific materials of interest.

Standardized Test Methods

o ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical
Reagents: This standard provides a framework for testing the resistance of plastics to
various chemicals by measuring changes in properties such as weight, dimensions, and
mechanical strength after immersion.

e ISO 175: Plastics — Methods of test for the determination of the effects of immersion in
liquid chemicals: This international standard specifies procedures for determining the effects
of liquid chemicals on plastics by observing changes in mass, dimensions, and other
physical properties.

General Experimental Workflow for Elastomer
Compatibility Testing

The following workflow outlines a general procedure for assessing the compatibility of an
elastomer with Apiezon N, based on industry-standard practices.
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Preparation

Select and prepare elastomer samples (e.g., O-rings)

Y

Measure initial weight and dimensions (diameter, thickness)

Y

Apply a uniform coating of Apiezon N to the samples

Exposure
Y

Place coated samples in a controlled environment (e.g., sealed container at a specific temperature)

Y

Expose for a predetermined duration (e.g., 24, 72, 168 hours)

Analysis

Y

Remove samples and clean off excess grease using a suitable solvent (e.g., Toluene)

\ \
Measure final weight and dimensions Visually inspect for signs of degradation (swelling, cracking, discoloration)
A
Calculate percentage change in weight and dimensions

Click to download full resolution via product page

Caption: A generalized workflow for evaluating elastomer compatibility with Apiezon N.
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Signaling Pathways and Logical Relationships

The compatibility of Apiezon N can be visualized as a decision-making pathway for material
selection.

Compatibility

Material Type

EPDM, EPR, Butyl, PVC Incompatible

Elastomer Viton, Nitrile, Silicone, etc.

Winless Steel, Aluminum, etc.

Toluene, Xylene, Limonene M

Click to download full resolution via product page

Compatible

Caption: Logical relationships of Apiezon N compatibility with different material classes.

Conclusion

Apiezon N is a versatile high-vacuum grease with well-defined compatibility for a range of
materials. Its hydrocarbon nature makes it an excellent choice for use with many common
polymers and metals found in research and development settings. However, careful
consideration must be given to its incompatibility with certain elastomers, such as EPDM and
Butyl rubber, to prevent equipment failure and sample contamination. For critical applications, it
is recommended that users perform their own compatibility tests on specific material grades
under conditions that closely mimic the intended use. The standardized testing protocols
mentioned in this guide provide a solid foundation for such evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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